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The table below summarizes the gravimetric hydrogen storage capacity (wt%) for various technologies,

including Liquid Organic Hydrogen Carriers (LOHC) like DBT.

Gravimetric Capacity L.
Storage Method Key Characteristics
(wt% Hz2)

LOHC (DBT) ~6.2 wt% [1] Liquid at ambient conditions; low toxicity; low
flammability risk; reversible [1].

High-Pressure Gas ~1.5-6.0 wt% [2] Capacity depends on pressure (350-700 bar); uses
carbon-composite tanks [3].

Liquid Hydrogen ~7-9 wt% (tank Cryogenic temperatures (-253°C); significant energy
system) [2] loss (30-40%) from liquefaction [1] [3].
Metal Hydrides Varies by material [3]
L LaNisHe 1.5-2.0 wit% [3] Good kinetics; used in stationary storage and fuel cells
[3].
L NaAlH4 5.6 wt% [3] Complex hydride; requires catalyst [3].
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Gravimetric Capacity .
Storage Method Key Characteristics
(wt% Hz2)

L MgH:2 7.6 wt% [3] High capacity but requires high desorption
temperatures (>300°C) [3].

Chemical Hydrides  Varies by material [3]

L Ammonia Borane  ~12 wt% [3] Releases hydrogen at moderate temperatures (100-
(NHsBHs3) 150°C) [3].

Experimental Protocols and Measurement

Understanding how storage capacity is measured is crucial for interpreting data. The methodologies differ

significantly between material-based storage (e.g., metal hydrides, LOHCs) and physical storage.

Methodology for Material-Based Storage

For solid and liquid storage materials, capacity is typically measured using volumetric (Sieverts) or
gravimetric methods [4] [5]. The workflow below illustrates the general measurement and calculation

process.
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¢ Sieverts (Volumetric) Method: This method calculates hydrogen uptake by precisely measuring
pressure changes in a calibrated volume as hydrogen is introduced to the sample. The key
measurement is often the hydrogen-to-metal atom ratio (H/M), which is then converted into weight
percentage (wt%) [4] [5]. The U.S. Department of Energy recommends this method for analyzing
hydrogen storage density [5].

e Gravimetric Method: This technique uses a highly sensitive microbalance to directly measure the
mass gain of a sample during hydrogen exposure. A critical correction for buoyancy effects caused
by the displacement of high-pressure gas is required for accuracy [4].

e For LOHCs like DBT: The process involves a catalytic hydrogenation reaction. The theoretical
capacity is calculated based on the molecular structure of the carrier. Experimentally, the fully
hydrogenated product (LOHC+) is analyzed, often using the same Sieverts or gravimetric apparatus
to confirm the maximum hydrogen uptake [1].

Methodology for Physical Storage
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e Compressed Gas: Capacity is calculated based on the tank volume and pressure using equations of
state for hydrogen gas [3].

¢ Cryogenic Liquid: Capacity is determined by the mass of hydrogen stored in a cryogenic tank,
taking into account boil-off losses [1] [2].

Technology Selection Insights
Choosing a hydrogen storage technology involves trade-offs between gravimetric capacity, volumetric
density, safety, and energy efficiency.

e LOHCs (e.g., DBT) are particularly advantageous for long-distance transportation and long-term
storage due to their liquid state at ambient conditions, which allows them to be handled using
existing fossil fuel infrastructure [1]. The main trade-off is the energy cost associated with the
dehydrogenation process [1].

e Metal Hydrides offer good volumetric density and safety but often face challenges with high
operating temperatures (e.g., MgHz) or low gravimetric capacity (e.g., LaNisHe) [3].

e Compressed and Liquid Hydrogen are mature technologies but face challenges related to energy-
intensive compressionlliquefaction and, for liquid Hz, continuous boil-off losses [1] [2].

Need Custom Synthesis?
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[https://www.smolecule.com/products/b3720491#gravimetric-hydrogen-storage-capacity-dbt-vs-

alternatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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